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Compound of Interest

Compound Name: (2R,4R)-Fmoc-D-Pro(4-N3)-OH

Cat. No.: B2489365

An official Safety Data Sheet (SDS) for (2R,4R)-Fmoc-D-Pro(4-N3)-OH is not publicly available
in the search results. This technical guide has been compiled based on the general safety
principles and hazards associated with organic azide compounds, which is the primary reactive
and hazardous functional group in this molecule. Researchers must consult the official SDS
provided by their chemical supplier and conduct a thorough, institution-specific risk assessment
before handling this compound.

Chemical Identification and Properties

(2R,4R)-Fmoc-D-Pro(4-N3)-OH, also known as cis-4-Azido-N-Fmoc-D-proline, is a derivative
of the amino acid D-proline.[1] It is primarily used as a reagent in "click chemistry," a set of
rapid, selective, and high-yield reactions used for bioconjugation and peptide synthesis.[1][2][3]
The key functional groups are the fluorenylmethyloxycarbonyl (Fmoc) protecting group, the
carboxylic acid, and the azide (-N3) group. The azide group imparts specific reactivity but also
introduces significant safety hazards.[4][5]
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Property Data Source
Synonyms cis-4-Azido-N-Fmoc-D-proline [11161[7]
Molecular Formula C20H18N4Oa4 [2][3]
Molar Mass 378.38 g/mol [2]
Appearance White crystalline powder [3]

) Click chemistry reagent,
Primary Use _ _ [1][2][3]
peptide synthesis

+4°C or below, away from light
Storage Temperature [2][8]
and heat

Hazard Identification and Stability Assessment

The primary hazard associated with (2R,4R)-Fmoc-D-Pro(4-N3)-OH stems from its organic
azide functional group. Organic azides are energy-rich molecules that can be sensitive to heat,
shock, friction, and light, posing a risk of explosive decomposition.[4][8][9]

Key Hazards:

o Explosive Potential: Organic azides can decompose violently with the input of external
energy.[10] The stability of an organic azide is often assessed by its carbon-to-nitrogen (C/N)
ratio.[8]

o Toxicity: The azide anion has a toxicity similar to that of cyanide, inhibiting oxygen uptake.
[11] While toxicological data for this specific molecule is unavailable, exposure through
inhalation, ingestion, or skin absorption should be considered highly hazardous.[5][12]
Symptoms of azide exposure can include dizziness, weakness, headache, nausea, rapid
heart rate, skin irritation, and respiratory failure in severe cases.[4][11]

o Formation of Hazardous Byproducts: Azides can react with acids to form hydrazoic acid
(HNs), a highly toxic, volatile, and explosive substance.[8][11][13] They can also form highly
shock-sensitive and explosive heavy metal azides upon contact with metals like copper,
lead, brass, or silver.[4][12] Reactions with halogenated solvents (e.g., dichloromethane,
chloroform) can produce extremely unstable di- and tri-azidomethane.[8][10]
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Stability Assessment

The stability of an organic azide can be estimated using the "Rule of Six," which suggests there
should be at least six carbon atoms for each energetic functional group (like an azide).[8] For
(2R,4R)-Fmoc-D-Pro(4-N3)-OH (C20H18N40a4), the molecule contains 20 carbon atoms and 4
nitrogen atoms (one azide group and one amide nitrogen). The ratio of carbon atoms to
energetic azide nitrogen atoms (Ns) is 20:3, which is greater than the general guideline of
having more carbon than nitrogen atoms, suggesting a relatively higher stability compared to
smaller organic azides. However, caution is still paramount.[8]

Caption: Azide Compound Stability Assessment Workflow.

Experimental Protocols: Safe Handling and Use

All work with azides must be conducted with extreme caution, following a pre-approved
Standard Operating Procedure (SOP).[4]

Engineering Controls:

e Fume Hood: Always handle solid azides and solutions (>5%) inside a certified chemical fume
hood.[11]

» Blast Shield: Conduct reactions behind a blast shield, keeping the fume hood sash as low as
possible.[4][5]

o Work Area: Keep the work area clean and free of clutter. Clearly label all containers and post
a warning sign indicating an azide experiment is in progress.[5]

Personal Protective Equipment (PPE):
e Body: Flame-resistant lab coat.

o Eyes: Safety glasses or chemical splash goggles are mandatory. A face shield should be
used if a blast shield is not feasible.[4][5]

e Hands: Wear chemically resistant gloves (e.g., nitrile). Consider double-gloving for spill
cleanup.[12][13]
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Handling Procedures:

o Utensils:NEVER use metal spatulas or tools. Use plastic, ceramic, or Teflon-coated spatulas
to avoid the formation of shock-sensitive metal azides.[4][8][12]

e Glassware: Avoid using ground glass joints, which can create friction and initiate
decomposition.[4][11]

e Heating: Avoid heating solid azides. If heating a solution is necessary, do so with extreme
care using a controlled heating mantle and behind a blast shield. Never concentrate azide
solutions to dryness via rotary evaporation or distillation.[4][10]

» Solvents:NEVER use halogenated solvents (e.g., CH2Clz, CHCIs).[8][10] Avoid mixing with
strong acids.[13]
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START:
Prepare for Azide Handling

1. Don PPE
(Lab Coat, Goggles, Gloves)

2. Setup in Fume Hood
with Blast Shield

3. Weigh Compound
(Use Plastic/Ceramic Spatula)

4. Prepare Solution
(Avoid Halogenated Solvents & Acids)

5. Conduct Reaction
(Avoid Friction, Shock, Excess Heat)

6. Work-up
(Do NOT Concentrate to Dryness)

7. Decontaminate Equipment

8. Segregate & Dispose Waste
(Label as 'Azide Waste')
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Exposure Occurs

Route of Exposure?

Skin Contact

Inhalation

Eye Contact Ingestion

Move to Fresh Air Remove Clothing Flush with Water (15 min) Do Nol?llr:fl?iul\ggggmitin
Seek Medical Attention Flush with Water (15 min) Seek Medical Attention - ing
Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.medchemexpress.com/2r-4r-fmoc-d-pro-4-n3-oh.html?locale=ko-KR
https://www.safety.pitt.edu/sites/default/files/docs/04-028SafeHandlingAzides.pdf
https://www.researchgate.net/publication/363233651_How_Dangerous_Is_Too_Dangerous_A_Perspective_on_Azide_Chemistry
https://www.ucd.ie/chem/t4media/School%20of%20Chemistry%20SOP%20For%20Handling%20Azides%20And%20Other%20Potentially%20Explosive%20Materials.pdf
https://research.wayne.edu/oehs/chemical/19-010f_factsheet_azides_ada_final.docx
https://chemistry.unm.edu/safety/sop_azides_gold-lab.pdf
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/CHM-GUI-004-NEW.pdf
https://www.benchchem.com/product/b2489365#2r-4r-fmoc-d-pro-4-n3-oh-safety-data-sheet
https://www.benchchem.com/product/b2489365#2r-4r-fmoc-d-pro-4-n3-oh-safety-data-sheet
https://www.benchchem.com/product/b2489365#2r-4r-fmoc-d-pro-4-n3-oh-safety-data-sheet
https://www.benchchem.com/product/b2489365#2r-4r-fmoc-d-pro-4-n3-oh-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2489365?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2489365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

